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Compound of Interest

Compound Name: 3-(Benzyloxy)phenol

Cat. No.: B189647

Essential Safety and Handling Guide for 3-
(Benzyloxy)phenol

For immediate reference, this guide provides critical safety protocols, personal protective
equipment (PPE) requirements, and operational procedures for the handling and disposal of 3-
(Benzyloxy)phenol. Researchers, scientists, and drug development professionals should
review this information thoroughly before working with this compound.

Given that 3-(Benzyloxy)phenol is a derivative of phenol, this guidance incorporates the well-
established safety protocols for phenol where specific data for 3-(Benzyloxy)phenol is not
available. Phenol is known to be corrosive and toxic, with the ability to be absorbed through the

skin.

Quantitative Data Summary

The following table summarizes the available quantitative data for 3-(Benzyloxy)phenol.
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Property Value

CAS Number 3769-41-3[1]

Molecular Formula C13H1202[1]

Molecular Weight 200.24 g/mol [1]

Boiling Point 358 °C at 760 mmHg[2]
Flash Point 212.117 °C[2]

Physical Form Solid[3]

Hazard Identification and Personal Protective
Equipment

3-(Benzyloxy)phenol is classified with the following hazard statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The signal word for this chemical is "Warning," and it is represented by the GHS07 pictogram
(exclamation point).[2]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale and Best
Practices

Hand Protection

Wear chemical-impermeable
gloves.[4] For phenol and its
derivatives, double gloving
with 4 mil nitrile gloves or
single-layer 8 mil nitrile gloves
is recommended.[5] For
extensive work or spills,
consider reusable Viton® or

Viton®-butyl gloves.[5]

Phenol derivatives can readily
penetrate standard laboratory
gloves. Always change gloves
immediately if they become

contaminated.[5]

Eye/Face Protection

Chemical safety goggles or a

face shield are required.[6]

Protects against splashes that
can cause serious eye

irritation.[3]

Skin and Body Protection

Alab coat is mandatory.[6] For
larger quantities, consider an
impermeable apron or
coveralls.[7] Wear long pants

and closed-toe shoes.

Prevents skin contact and
absorption.[6] Phenol can
cause severe burns which may
not be immediately painful due

to its anesthetic effect.[8]

Respiratory Protection

Work in a certified chemical
fume hood.[6][9] If a fume
hood is not available or for spill
response, a respirator may be

necessary.

Avoid breathing dust or vapors.
[4] Inhalation can cause

respiratory tract irritation.[10]

Emergency Spill Response Workflow

The following diagram outlines the procedural steps for responding to a spill of 3-

(Benzyloxy)phenol.
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Immediate Actions

Evacuate non-essential personnel
and alert others in the area.

ecure the area

Ensure adequate ventilation.
Work in a fume hood if possible.

repare for cleanup

Don appropriate PPE:
- Double nitrile gloves
- Safety goggles/face shield
- Lab coat/apron

Begin cleanup

Spill Containrrvent & Cleanup

Cover the spill with an absorbent
material like vermiculite or sand.

nce absorbed

Carefully collect the absorbed material
into a sealed, labeled container.

fter collection

Decontaminate the spill area with
soap and water.

Finalize

Waste [v)isposal

Dispose of the waste container
as hazardous chemical waste.

l

Remove and dispose of
contaminated PPE as hazardous waste.

'

Wash hands thoroughly
with soap and water.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Experimental Protocols: Step-by-Step Guidance

Handling and Storage:
» Review Safety Data: Before use, review the Safety Data Sheet (SDS).[11]

» Work Area: Always handle 3-(Benzyloxy)phenol in a well-ventilated area, preferably within a
chemical fume hood.[6][9]

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound, even if gloves were worn.[11]

o Storage: Store the container tightly closed in a cool, dry, and well-ventilated area.[6] Keep it
away from incompatible materials such as strong oxidizers and bases.[6] Store containers
below eye level.[6]

First Aid Measures:

o Skin Contact: This is a critical exposure route. Rapid decontamination is essential.[9]

o

Immediately remove all contaminated clothing.[8]

Flush the affected area with copious amounts of water for at least 15 minutes.[8][12]

o

[¢]

After rinsing, repeatedly swab the area with Polyethylene Glycol (PEG 300 or 400) for at
least 30 minutes.[12] If PEG is unavailable, continue washing with soap and water.[11]

[¢]

Seek immediate medical attention.[10]

e Eye Contact:

o

Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the
eyelids open.[9][12]

o

Remove contact lenses if it can be done easily.[9]

(¢]

Seek immediate medical attention.[10]
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« Inhalation:
o Move the individual to fresh air immediately.[4][10]

o If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.

[4]
o Seek immediate medical attention.[10]

e Ingestion:

[e]

Do NOT induce vomiting.[4][9]

(¢]

If the person is conscious, rinse their mouth with water and give them 4-8 ounces of water
or milk to drink.[9]

o

Never give anything by mouth to an unconscious person.[4]

[¢]

Seek immediate medical attention.[4]

Disposal Plan:

o Waste Collection: All waste containing 3-(Benzyloxy)phenol, including contaminated
absorbents and PPE, must be collected in a clearly labeled, sealed, and leak-proof
container.[6][13]

» Waste Classification: This material should be disposed of as hazardous chemical waste.[14]

e Disposal Method: Do not pour down the drain.[13] The recommended disposal method is
incineration at a licensed chemical disposal facility.[13] Follow all local, state, and federal
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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